Cas no 111038-74-5 (1-(2,3,4,5-Tetrahydrobenzo[b]oxepin-7-yl)ethanone)

1-(2,3,4,5-Tetrahydrobenzo[b]oxepin-7-yl)ethanone structure
111038-74-5 structure
Product Name:1-(2,3,4,5-Tetrahydrobenzo[b]oxepin-7-yl)ethanone
CAS No:111038-74-5
MF:C12H14O2
MW:190.238363742828
CID:5695433
PubChem ID:13301598
Update Time:2024-03-01

1-(2,3,4,5-Tetrahydrobenzo[b]oxepin-7-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5-tetrahydro-1-benzoxepin-7-yl methyl ketone
    • 111038-74-5
    • 1-(2,3,4,5-Tetrahydrobenzo[b]oxepin-7-yl)ethanone
    • SCHEMBL7057339
    • QVSSPFJNCQOCRU-UHFFFAOYSA-N
    • 1-(2,3,4,5-Tetrahydro-benzo[b]oxepin-7-yl)-ethanone
    • Ethanone, 1-(2,3,4,5-tetrahydro-1-benzoxepin-7-yl)-
    • Inchi: 1S/C12H14O2/c1-9(13)10-5-6-12-11(8-10)4-2-3-7-14-12/h5-6,8H,2-4,7H2,1H3
    • InChI Key: QVSSPFJNCQOCRU-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(C)=O)=CC=2CCCC1

Computed Properties

  • Exact Mass: 190.099379685g/mol
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.077±0.06 g/cm3(Predicted)
  • Boiling Point: 341.9±31.0 °C(Predicted)
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